Cas no 123035-81-4 (Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI))
![Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) structure](https://www.kuujia.com/scimg/cas/123035-81-4x300.png)
123035-81-4 structure
Product Name:Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)
CAS No:123035-81-4
Molecular Formula:C26H30N2OS
Molecular Weight:418.5942
CID:181992
PubChem ID:3078857
Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) Properties
Names and Identifiers
-
- Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)
- N-[2,5-dimethyl-1-(2-phenylethyl)piperidin-4-yl]-N-phenylthiophene-2-carboxamide
- 2-Thiophenecarboxamide, N-(2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl)-N-phenyl-
- 123035-81-4
- N-(2,5-Dimethyl-1-(2-phenylethyl)-4-piperidinyl)-N-phenyl-2-thiophenecarboxamdie
- DTXSID80924351
-
- InChIKey: YZAIOGGKQASFQU-UHFFFAOYSA-N
- Inchi: InChI=1S/C26H30N2OS/c1-20-19-27(16-15-22-10-5-3-6-11-22)21(2)18-24(20)28(23-12-7-4-8-13-23)26(29)25-14-9-17-30-25/h3-14,17,20-21,24H,15-16,18-19H2,1-2H3
- SMILES: C1C=CC(CCN2CC(C)C(N(C(C3=CC=CS3)=O)C3C=CC=CC=3)CC2C)=CC=1
Computed Properties
- Exact Mass: 418.2081
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 418.20788476g/mol
- Heavy Atom Count: 30
- Complexity: 543
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 6.4
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 23.55
Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) Related Literature
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Ajay Kumar,Rehan Khan Food Funct., 2023,14, 1459-1475
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Jaewon Choi,Jaewon Jin,Il Gu Jung,Jung Min Kim,Hae Jin Kim,Seung Uk Son Chem. Commun., 2011,47, 5241-5243
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3. Back cover
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Zhihao Cai,Ziyi Yu,Yuqin Yang,Hui Ye,Zheng Qin,Shiyu Zhang Mater. Adv., 2022,3, 1629-1641
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Jungwoo Lee,Jong-ryul Choi,Sang Keun Ha,Inwook Choi,Seung Hwan Lee,Donghyun Kim,Nakwon Choi,Jong Hwan Sung Lab Chip, 2014,14, 2948-2957
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Hyojae Kim,Yeongseok Jang,Jinmu Jung,Jonghyun Oh Lab Chip, 2020,20, 2284-2295
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Takuma Fumoto,Saori Miho,Yuta Mise,Keiichi Imato,Yousuke Ooyama RSC Adv., 2021,11, 17046-17050
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P. Roser,M. J. Schmidt,M. Drescher,D. Summerer Org. Biomol. Chem., 2016,14, 5468-5476
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Dilek Madenci,Peter Schurtenberger,Jan Skov Pedersen Phys. Chem. Chem. Phys., 2011,13, 3171-3178
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Wenxuan Jiang,Wei Wei,Tinglian Yuan,Shasha Liu,Ben Niu,Hui Wang,Wei Wang Chem. Sci., 2021,12, 8556-8562
123035-81-4 (Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)) Related Products
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